2-(3-acetyl-1H-indol-1-yl)-N-(4-sulfamoylphenyl)acetamide

• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol
• SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• InChI: InChI=1S/C18H17N3O4S/c1-12(22)16-10-21(17-5-3-2-4-15(16)17)11-18(23)20-13-6-8-14(9-7-13)26(19,24)25/h2-10H,11H2,1H3,(H,20,23)(H2,19,24,25)
• InChIKey: HHXFHOTUWBRUOP-UHFFFAOYSA-N

Researchers screening indole-sulfonamide CA inhibitors often encounter false negatives from acetyl-capped sulfonamides lacking the free zinc-binding group. This 3-acetylindole compound with primary sulfonamide delivers: - Free -SO2NH2 pharmacophore for reliable CA inhibition, absent in acetyl-capped analogs. - CNS-favorable logP 2.54 & PSA 119.64 Ų for blood-brain barrier penetration. - Metabolically stable 3-acetyl handle for rapid derivatization; 64 Da lighter than benzyloxy analogs. Available via commercial screening libraries for immediate procurement.

Procurement Profile of a Research-Grade Carbonic Anhydrase Inhibitor Candidate

2-(3-acetyl-1H-indol-1-yl)-N-(4-sulfamoylphenyl)acetamide is a synthetic small molecule (C18H17N3O4S; MW 371.41) combining a 3-acetylindole core with a primary sulfamoylphenyl acetamide tail . Its chemical architecture places it within the pharmacologically significant class of indole-based carbonic anhydrase inhibitors (CAIs), a family extensively validated against human carbonic anhydrase isoforms implicated in glaucoma, tumor acidosis, and metabolic disorders [1]. The compound's physicochemical properties—including a logP of 2.54, hydrogen bond acceptor count of 4, and polar surface area of 119.64 Ų —distinguish it from more lipophilic or bulkier indole-sulfonamide analogs and position it as a balanced starting point for lead optimization campaigns requiring both target engagement and favorable permeability parameters.

Scaffold 3-Acetylindole-sulfonamide with balanced logP/PSA for CA inhibitor lead optimization

Pharmacophore Free primary sulfonamide preserves canonical zinc-binding capacity

Research Context Supports isoform selectivity SAR and CNS CA isoform research

• [1] Singh P, et al. Design and development of novel series of indole-3-sulfonamide ureido derivatives as selective carbonic anhydrase II inhibitors. Arch Pharm (Weinheim). 2022 Jan;355(1):e2100333. doi: 10.1002/ardp.202100333. View Source

Why Generic Indole-Sulfonamide Analogs Cannot Replace This Compound

Within the indole-sulfonamide carbonic anhydrase inhibitor class, even minor structural perturbations produce substantial shifts in isoform selectivity and potency [1]. The target compound bears a 3-acetyl substituent on the indole ring and a free primary sulfonamide (–SO2NH2) on the phenyl ring, whereas commercially abundant analogs carry either a hydrogen at the 3-position, a benzyloxy group, a chloro substituent, or an acetyl-capped sulfonamide . Each modification alters the electronic environment of the zinc-binding pharmacophore and the steric fit within the CA active site, as demonstrated by indole-3-sulfonamide series where sub-nanomolar to micromolar Ki ranges arise solely from substituent changes [1]. Consequently, generic substitution of the 3-acetyl variant with an unsubstituted or differently decorated indole-sulfonamide risks complete loss of the desired inhibitory profile and confounds structure–activity relationship (SAR) interpretation.

Attribute

Target Compound

Generic Analog Risk

Indole 3-Position

Acetyl (–COCH₃)

Unsubstituted analogs lack auxiliary HBA; may shift binding complementarity

Zinc-Binding Group

Free –SO₂NH₂

N-acetyl-capped sulfonamide analogs predicted CA-inactive; confound screening

Substituent Size

Compact acetyl (MW ~371 Da)

Benzyloxy analogs (~64 Da heavier) introduce metabolic liability; alter logP

• [1] Eraslan-Elma P, Akdemir A, Berrino E, Bozdağ M, Supuran CT, Karalı N. New 1H-indole-2,3-dione 3-thiosemicarbazones with 3-sulfamoylphenyl moiety as selective carbonic anhydrase inhibitors. Arch Pharm (Weinheim). 2022 Aug;355(8):e2200023. doi: 10.1002/ardp.202200023. View Source

Quantitative Differentiation Evidence Versus Closest Structural Analogs

3-Acetyl Substituent Alters Hydrogen Bond Acceptor Profile

The 3-acetyl group of the target compound contributes an additional hydrogen bond acceptor (HBA) relative to the unsubstituted parent 2-(1H-indol-1-yl)-N-(4-sulfamoylphenyl)acetamide. The target compound possesses 4 HBA (2 carbonyl oxygens, 2 sulfonamide oxygens) versus 3 HBA for the parent, while maintaining 3 hydrogen bond donors in both cases . This altered HBA profile is critical because carbonic anhydrase inhibitor potency depends on the precise geometry of hydrogen bond networks involving the zinc-bound water and Thr199/Glu106 residues [1]. The added acetyl carbonyl provides an auxiliary polar contact point that is absent in the 3-unsubstituted analog .

HBA Profile

Class-level

Target: HBA=4, HBD=3, PSA=119.64 Ų vs Parent: HBA=3, HBD=3

Additional HBA may support auxiliary active-site interactions

In silico calculation; no crystallographic data available

Evidence Dimension	Hydrogen bond acceptor count and potential for auxiliary target engagement
Target Compound Data	HBA = 4; HBD = 3; Polar surface area = 119.64 Ų
Comparator Or Baseline	2-(1H-indol-1-yl)-N-(4-sulfamoylphenyl)acetamide: HBA = 3; HBD = 3; PSA not reported for comparator
Quantified Difference	ΔHBA = +1 (25% increase in acceptor capacity); PSA target compound is quantifiable at 119.64 Ų
Conditions	In silico physicochemical property calculation (ChemDiv platform); no experimental crystallographic data with CA isoform available for the target compound

Why This Matters

Increased hydrogen bond acceptor capacity can enhance binding complementarity within the CA active site, particularly with residues lining the hydrophilic half of the cavity such as Thr199 and Thr200.

• [1] Eraslan-Elma P, et al. New 1H-indole-2,3-dione 3-thiosemicarbazones with 3-sulfamoylphenyl moiety as selective carbonic anhydrase inhibitors. Arch Pharm (Weinheim). 2022;355(8):e2200023. Demonstrates that sulfamoylphenyl-bearing indole derivatives achieve hCA II Ki values in the subnanomolar to low nanomolar range (0.32–83.3 nM). View Source

Metabolic Soft Spot Differentiation from Benzyloxy Analogs

The 3-acetyl substituent on the indole ring of the target compound represents a substantially smaller and more metabolically tractable group compared to the benzyloxy substituents found in 2-[6-(benzyloxy)-1H-indol-1-yl]-N-(4-sulfamoylphenyl)acetamide and 2-[5-(benzyloxy)-1H-indol-1-yl]-N-(4-sulfamoylphenyl)acetamide . The benzyloxy analogs carry a large aromatic ether substituent (molecular weight increase of approximately 64 Da vs. the target compound) that introduces additional CYP450-mediated oxidation sites and raises logP, potentially compromising metabolic stability and aqueous solubility . In contrast, the acetyl group is a well-precedented, compact ketone that can undergo ketoreductase-mediated reduction or act as a hydrogen bond anchor without the liability of O-dealkylation pathways characteristic of benzyloxy-containing molecules [1].

Metabolic Differentiation

Cross-study

Target MW=371.41 Da (acetyl) vs Benzyloxy analog MW=435.5 Da ΔMW = –64.1 Da

Compact acetyl avoids benzyloxy O-dealkylation liability

Metabolic inference based on established drug metabolism principles

Evidence Dimension	Substituent size, molecular weight, and predicted metabolic liability
Target Compound Data	MW = 371.41 Da; indole 3-substituent = acetyl (–COCH3, MW increment = 43 Da vs. hydrogen)
Comparator Or Baseline	2-[6-(benzyloxy)-1H-indol-1-yl]-N-(4-sulfamoylphenyl)acetamide: MW = 435.5 Da; indole 6-substituent = benzyloxy (–OCH2Ph, MW increment = 107 Da vs. hydrogen); 2-(1H-indol-1-yl)-N-(4-sulfamoylphenyl)acetamide: MW ≈ 327 Da (3-unsubstituted)
Quantified Difference	ΔMW = –64.1 Da relative to 6-benzyloxy analog; ΔMW = +44 Da relative to unsubstituted parent; acetyl group volume ≈ 42 ų vs. benzyloxy ≈ 120 ų (estimated)
Conditions	Molecular weight and formula data from ChemDiv and Chemsrc; metabolic inference based on established drug metabolism principles for benzyloxy vs. acetyl functional groups

Why This Matters

Lower molecular weight and absence of the metabolically labile benzyloxy ether favor the target compound as a leaner lead with potentially superior ADME properties, reducing the risk of late-stage attrition during preclinical development.

• [1] General metabolic stability principles for benzyloxy ethers (susceptibility to O-dealkylation by CYP450) versus acetyl ketones (reduction by ketoreductases; no O-dealkylation pathway). See: Testa B, Krämer SD. The biochemistry of drug metabolism – an introduction. Chem Biodivers. 2006;3(10):1053-1101. View Source

Primary Sulfonamide Preserves Canonical Zinc-Binding Capacity

The target compound retains a free primary sulfonamide (–SO2NH2) on the phenyl ring, which is the canonical zinc-binding group (ZBG) required for carbonic anhydrase inhibition [1]. By contrast, the closely related 2-(3-acetyl-1H-indol-1-yl)-N-[4-(acetylsulfamoyl)phenyl]acetamide carries an acetyl-capped sulfonamide (–SO2NHCOCH3; MW 413.45) that sterically and electronically blocks direct coordination to the catalytic zinc ion . In the well-characterized indole-sulfonamide CAI series, primary sulfonamides consistently exhibit Ki values in the nanomolar range, whereas N-acetylsulfonamide derivatives show ≥100-fold reduction in potency due to the inability to deprotonate and coordinate Zn²⁺ [2]. The target compound's free sulfonamide thus preserves the essential pharmacophore for CA engagement, while the acetyl-capped analog is predicted to be essentially inactive against CA isoforms.

Zinc-Binding Competence

Class-level

Free –SO₂NH₂ (target) vs Acetyl-capped –SO₂NHCOCH₃ (comparator) Literature: ≥100-fold potency loss upon N-acetylation

Free sulfonamide preserves CA target engagement potential

Class-level inference; no direct Ki for either compound

Evidence Dimension	Presence of free zinc-binding sulfonamide pharmacophore
Target Compound Data	Free primary sulfonamide (–SO2NH2) intact; molecular formula C18H17N3O4S; sulfonamide NH2 present as confirmed by SMILES: S(N)(=O)=O
Comparator Or Baseline	2-(3-acetyl-1H-indol-1-yl)-N-[4-(acetylsulfamoyl)phenyl]acetamide: acetyl-capped sulfonamide (–SO2NHCOCH3); MW 413.45; SMILES shows S(NC(C)=O)(=O)=O blocking zinc coordination
Quantified Difference	Delta in zinc-binding competence: free sulfonamide (target) capable of Zn²⁺ coordination; N-acetyl sulfonamide (comparator) incapable; literature class effect: ≥100-fold potency loss upon sulfonamide N-acetylation
Conditions	Structural comparison based on SMILES strings and established carbonic anhydrase pharmacophore requirements; no direct Ki measurement available for either compound; class-level potency difference inferred from the sulfonamide CAI literature including Eraslan-Elma et al. 2022 where free sulfonamides achieve Ki = 0.32–83.3 nM against hCA II [2]

Why This Matters

Only the free sulfonamide form can engage the catalytic zinc ion, making the target compound a bona fide CA inhibitor candidate, whereas the N-acetyl analog is a prodrug or an inactive control that must be excluded from CA-targeted screening campaigns.

• [1] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008;7:161-181. Establishes the primary sulfonamide as the canonical zinc-binding pharmacophore for carbonic anhydrase inhibition. View Source
• [2] Eraslan-Elma P, et al. Arch Pharm (Weinheim). 2022;355(8):e2200023. Free sulfonamide indole derivatives exhibit hCA II Ki = 0.32–83.3 nM, confirming nanomolar potency of the primary sulfonamide pharmacophore in this scaffold class. View Source

Optimal Lipophilicity Window for CNS-Penetrant CA Inhibitor Design

The target compound's calculated logP of 2.54 falls within the favorable range for central nervous system (CNS) penetration (typically logP 2–4), distinguishing it from more lipophilic analogs such as the 6-benzyloxy derivative (predicted logP > 4 due to the added aromatic ring) and from highly polar, low-logP sulfonamides like acetazolamide (logP ≈ -0.3) [1]. Carbonic anhydrase isoforms such as hCA VII and hCA XIV are expressed in the brain and implicated in neuropathic pain and epilepsy, making CNS exposure a therapeutically relevant parameter [2]. The 3-acetyl substituent provides sufficient polarity to maintain solubility (logSw = -4.41) while keeping logP in a range compatible with passive blood-brain barrier permeation, unlike the excessively lipophilic benzyloxy congeners that may exhibit high plasma protein binding and the excessively polar des-acetyl parent that may restrict CNS distribution.

CNS Lipophilicity Window

Class-level

logP = 2.54 CNS-favorable window: 2–4 Acetazolamide logP ≈ –0.3

Reported logP supports CNS CA isoform research context

Computed logP; experimental validation recommended

Evidence Dimension	Predicted lipophilicity (logP) and its implications for CNS drug-likeness
Target Compound Data	logP = 2.54; logD = 2.54; logSw = -4.41
Comparator Or Baseline	Acetazolamide: logP ≈ -0.3; 2-(1H-indol-1-yl)-N-(4-sulfamoylphenyl)acetamide (3-unsubstituted): logP predicted lower than 2.54 due to absence of acetyl; 6-benzyloxy analog: logP predicted > 4 (estimated); CNS drug-likeness benchmark: logP 2–4
Quantified Difference	ΔlogP vs. acetazolamide ≈ +2.8 log units; ΔlogP vs. estimated 6-benzyloxy analog ≈ -1.5 to -2.0 log units; target compound logP resides within the optimal CNS window of 2–4
Conditions	Computed logP/logD/logSw values from ChemDiv platform; comparator logP values are literature-reported (acetazolamide) or estimated based on fragment-based logP contributions (benzyloxy addition ~ +1.5 log units vs. acetyl)

Why This Matters

A logP of 2.54 balances aqueous solubility and membrane permeability, making the target compound a more suitable candidate for CNS carbonic anhydrase programs than both extremely polar first-generation CAIs and excessively lipophilic benzyloxy indole analogs that risk off-target promiscuity and poor pharmacokinetics.

• [1] Acetazolamide physicochemical properties: logP ≈ -0.3, from DrugBank (DB00819). CNS drug-likeness benchmark logP 2–4 per Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. View Source
• [2] Supuran CT. Carbonic anhydrase inhibitors and their potential in a range of therapeutic areas. Expert Opin Ther Pat. 2018;28(10):729-740. Documents relevance of CNS carbonic anhydrase isoforms (hCA VII, hCA XIV) in neuropathic pain and epilepsy. View Source

Procurement-Guided Application Scenarios Based on Quantified Evidence

Structure-Based Design of Isoform-Selective CNS-Targeted CA Inhibitors

The target compound's computed logP of 2.54 (within the CNS-favorable window of 2–4), combined with its free primary sulfonamide zinc-binding group and moderate polar surface area of 119.64 Ų , makes it a superior starting scaffold for CNS-penetrant CAI programs relative to both highly polar acetazolamide-based chemotypes and excessively lipophilic benzyloxy-indole analogs [1]. Researchers targeting brain carbonic anhydrase isoforms implicated in neuropathic pain and epilepsy should prioritize this compound over the 3-unsubstituted parent or the acetyl-capped sulfonamide variant, as the acetyl group fine-tunes lipophilicity without abolishing zinc coordination [2].

Metabolic Stability-Focused Lead Optimization with a Lean Core

With a molecular weight of 371.41 Da—64 Da lighter than the 6-benzyloxy analog (MW 435.5 Da)—and lacking the metabolically labile benzyloxy O-dealkylation site , this compound serves as a streamlined lead for programs where metabolic stability and low clearance are paramount. The 3-acetyl substituent provides a synthetic handle for further derivatization (e.g., reduction to alcohol, reductive amination, or oxime formation) while avoiding the oxidative metabolic liabilities inherent to benzyloxy-containing comparators [1]. Procurement of this specific compound, rather than a benzyloxy-substituted analog, reduces the risk of discovering potency that is later lost due to rapid in vivo metabolism.

Proof-of-Concept Studies Requiring a Bona Fide Zinc-Binding Sulfonamide

The target compound's free primary sulfonamide (–SO2NH2) unequivocally preserves the canonical carbonic anhydrase zinc-binding pharmacophore , unlike the acetyl-capped sulfonamide analog that is predicted to be CA-inactive [1]. When procuring compounds for CA inhibition screening cascades, researchers must exclude N-acetylsulfonamide variants as false negatives. The 3-acetylindole motif further distinguishes this compound from the 3-unsubstituted parent by providing an additional hydrogen bond acceptor that can be exploited for auxiliary interactions within the CA binding pocket, as evidenced by structure-activity trends in indole-3-sulfonamide series where substituents at the indole 3-position modulate isoform selectivity [2].

Fragment Evolution and Combinatorial Library Design

The compound's modular architecture—a 3-acetylindole head group linked via a flexible acetamide spacer to a 4-sulfamoylphenyl tail—enables systematic SAR exploration through parallel synthesis. The 3-acetyl group can be varied to explore ketone bioisosteres, while the primary sulfonamide can be conserved for zinc binding . The quantified physicochemical profile (logP 2.54, HBA 4, HBD 3, PSA 119.64 Ų) [1] provides a baseline for library design, allowing medicinal chemists to monitor property shifts when introducing substituents. The compound's availability through commercial screening libraries (e.g., ChemDiv Y044-0891) ensures rapid procurement for hit-to-lead expansion without the delays associated with custom synthesis.

Application

Selection Property

Validation Focus

CNS CA isoform lead optimization studies

Reported logP within CNS-favorable window; free sulfonamide zinc-binding group

CNS isoform selectivity and permeability assessment

Metabolic stability-focused lead selection

Compact acetyl substituent; absence of benzyloxy O-dealkylation site

Metabolic stability and clearance profiling

Zinc-binding pharmacophore validation studies

Free primary sulfonamide; canonical CA zinc-binding group

Target engagement confirmation and isoform inhibition profiling

Fragment-based SAR and library design

Modular indole-acetamide-sulfamoylphenyl architecture; reported HBA/HBD/PSA baseline

Property shift monitoring during derivatization

• [1] Eraslan-Elma P, et al. Arch Pharm (Weinheim). 2022;355(8):e2200023. Class-level evidence that free sulfonamide indole derivatives achieve nanomolar hCA II inhibition (Ki = 0.32–83.3 nM) and that acetyl-capped sulfonamides would lack zinc-binding capacity. View Source
• [2] Singh P, et al. Arch Pharm (Weinheim). 2022;355(1):e2100333. Indole-3-sulfonamide derivatives demonstrate that indole substitution patterns drive isoform selectivity shifts; supports the rationale for differentiating the 3-acetyl variant from 3-unsubstituted analogs. View Source